Cas no 10172-51-7 (Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-phenyl-)

• Product Name: Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-phenyl-
• CAS No: 10172-51-7
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• CID: 1130532
• PubChem ID: 622378
• Update Time: 2025-04-20

Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-phenyl-
• 1-phenyl-3,4-dihydro-6,7-dimethoxyisoquinoline
• AKOS022180092
• 6,7-Dimethoxy-1-phenyl-3,4-dihydroisoquinoline #
• NS00015751
• 10172-51-7
• DB-378235
• SCHEMBL5355121
• 6,7-dimethoxy-1-phenyl-3,4-dihydro-isoquinoline
• NCGC00160325-01
• 3,4-Dihydro-6,7-dimethoxy-1-phenylisoquinoline
• STL513732
• AB00090168-01
• MLS000583403
• 6,7-Dimethoxy-1-phenyl-3,4-dihydroisoquinoline
• 10172-39-1
• BDBM50415602
• 'NCGC00160325-01!6,7-Dimethoxy-1-phenyl-3,4-dihydro-isoquinoline'
• CHEMBL1086783
• HMS543N02
• Cambridge id 5601333
• Opera_ID_308
• Oprea1_602412
• Maybridge1_000816
• HS-8816
• 1-PHENYL-6,7-DIMETHOXY-3,4-DIHYDROISOQUINOLINE
• SMR000186445
• HMS2529B17

• Inchi： 1S/C17H17NO2/c1-19-15-10-13-8-9-18-17(12-6-4-3-5-7-12)14(13)11-16(15)20-2/h3-7,10-11H,8-9H2,1-2H3
• InChI Key： WGTCMJBJRPKENJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(C3C=CC=CC=3)=NCCC=2C=1)OC

Computed Properties

• Exact Mass: 267.12601
• Monoisotopic Mass: 267.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.8Ų

Experimental Properties

• PSA: 30.82